Cas no 1228632-58-3 ((R)-1-(piperazin-1-yl)propan-2-ol dihydrochloride)

• Product Name: (R)-1-(piperazin-1-yl)propan-2-ol dihydrochloride
• CAS No: 1228632-58-3
• MF: C₇H₁₈Cl₂N₂O
• MW: 217.136620044708
• CID: 5167545
• Update Time: 2025-10-19

(R)-1-(piperazin-1-yl)propan-2-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-1-(piperazin-1-yl)propan-2-ol dihydrochloride
• (2R)-1-(1-Piperazinyl)-2-propanol dihydrochloride
• (R)-1-(piperazin-1-yl)propan-2-oldihydrochloride
• (2R)-1-piperazin-1-ylpropan-2-ol:dihydrochloride

• Inchi： 1S/C7H16N2O.2ClH/c1-7(10)6-9-4-2-8-3-5-9;;/h7-8,10H,2-6H2,1H3;2*1H/t7-;;/m1../s1
• InChI Key： ADAFEYPYDWOZLJ-XCUBXKJBSA-N
• SMILES： Cl.Cl.O[C@H](C)CN1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 91.6
• Topological Polar Surface Area: 35.5

Additional information on (R)-1-(piperazin-1-yl)propan-2-ol dihydrochloride

Recent Advances in the Study of (R)-1-(piperazin-1-yl)propan-2-ol dihydrochloride (CAS: 1228632-58-3)

In recent years, (R)-1-(piperazin-1-yl)propan-2-ol dihydrochloride (CAS: 1228632-58-3) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This chiral piperazine derivative has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) agents and as a key intermediate in the synthesis of biologically active molecules. The compound's unique structural features, including its stereochemistry and the presence of a piperazine moiety, contribute to its diverse pharmacological properties.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the role of (R)-1-(piperazin-1-yl)propan-2-ol dihydrochloride as a building block for the synthesis of selective serotonin reuptake inhibitors (SSRIs). The research demonstrated that the compound's chiral center plays a crucial role in enhancing the binding affinity to serotonin transporters, potentially leading to improved efficacy and reduced side effects in antidepressant therapies. The study utilized molecular docking simulations and in vitro assays to validate these findings, providing a solid foundation for further drug development efforts.

Another significant advancement comes from a 2024 Nature Communications paper that explored the compound's application in neurodegenerative disease research. The study revealed that derivatives of (R)-1-(piperazin-1-yl)propan-2-ol dihydrochloride exhibit neuroprotective effects in cellular models of Parkinson's disease. The researchers identified that the compound's ability to modulate dopamine receptor signaling pathways contributes to its protective effects against neuronal apoptosis. This discovery opens new avenues for developing therapeutic agents targeting neurodegenerative disorders.

From a synthetic chemistry perspective, recent innovations have focused on improving the production efficiency of (R)-1-(piperazin-1-yl)propan-2-ol dihydrochloride. A 2023 publication in Organic Process Research & Development described a novel asymmetric synthesis route that achieves higher enantiomeric purity (>99% ee) while reducing production costs. The optimized protocol employs a biocatalytic approach using engineered enzymes, representing a significant advancement in green chemistry applications for pharmaceutical manufacturing.

Pharmacokinetic studies of (R)-1-(piperazin-1-yl)propan-2-ol dihydrochloride have also progressed significantly. Recent data published in Drug Metabolism and Disposition (2024) demonstrate favorable absorption and distribution profiles of the compound, with particular emphasis on its ability to cross the blood-brain barrier. These properties make it an attractive candidate for CNS-targeted drug development. The study also identified the major metabolic pathways of the compound, providing valuable information for future structural optimization efforts.

Looking forward, the potential applications of (R)-1-(piperazin-1-yl)propan-2-ol dihydrochloride continue to expand. Current research directions include its investigation as a scaffold for developing novel antipsychotic agents and its potential use in combination therapies for complex neurological disorders. The compound's versatility and demonstrated biological activities position it as a valuable tool in medicinal chemistry and drug discovery pipelines.